Cas no 1383985-06-5 (6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one)

• Product Name: 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one
• CAS No: 1383985-06-5
• MF: C₁₄H₁₅BrO₂
• MW: 295.171703577042
• CID: 4934101
• Update Time: 2025-06-11

6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one Chemical and Physical Properties

Names and Identifiers

• 6'-BROMO-4-HYDROXYSPIRO[CYCLOHEXANE-1,2'-INDEN]-1'(3'H)-ONE
• 6-bromo-4'-hydroxyspiro[3H-indene-2,1'-cyclohexane]-1-one
• (1R,4R)-6'-BROMO-4-HYDROXYSPIRO[CYCLOHEXANE-1,2'-INDEN]-1'(3'H)-ONE
• (1S,4S)-6'-BROMO-4-HYDROXYSPIRO[CYCLOHEXANE-1,2'-INDEN]-1'(3'H)-ONE
• 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one

• Inchi： 1S/C14H15BrO2/c15-10-2-1-9-8-14(13(17)12(9)7-10)5-3-11(16)4-6-14/h1-2,7,11,16H,3-6,8H2
• InChI Key： HMMMGJMGHZBVNB-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1(C2)CCC(CC1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 320
• XLogP3: 2.8
• Topological Polar Surface Area: 37.3

Additional information on 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one

Comprehensive Overview of 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one (CAS No. 1383985-06-5)

The compound 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one (CAS No. 1383985-06-5) is a spirocyclic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including a spiro[cyclohexane-1,2'-indene] core and a bromine substituent, make it a versatile intermediate for synthesizing complex molecules. Researchers are particularly interested in its potential applications in drug discovery, where spirocyclic compounds are known for their bioactivity and conformational rigidity.

In recent years, the demand for spirocyclic compounds has surged due to their prominence in developing novel therapeutics. The 6'-Bromo-4-hydroxy derivative stands out for its potential as a building block in medicinal chemistry. Its CAS No. 1383985-06-5 is frequently searched in academic and industrial databases, reflecting its relevance in current scientific discourse. The compound’s hydroxyl and bromo functional groups offer multiple sites for further chemical modifications, enabling the creation of diverse derivatives with tailored properties.

One of the trending topics in organic chemistry is the exploration of spirocyclic scaffolds for their role in addressing drug resistance and improving pharmacokinetics. The 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one aligns with this trend, as its rigid structure may enhance binding affinity to biological targets. Computational studies and QSAR (Quantitative Structure-Activity Relationship) analyses often highlight such compounds for their potential in designing next-generation inhibitors.

From a synthetic perspective, the preparation of CAS No. 1383985-06-5 involves multi-step organic transformations, including cyclization and halogenation reactions. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity, which are critical for downstream applications. The compound’s spectroscopic data (e.g., NMR, IR, and mass spectrometry) are well-documented, facilitating its identification and characterization in laboratory settings.

Beyond pharmaceuticals, 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one has potential applications in materials science. Its spirocyclic architecture contributes to thermal stability and optical properties, making it a candidate for advanced materials like organic semiconductors or liquid crystals. This dual applicability in life sciences and materials engineering underscores its interdisciplinary significance.

Environmental and regulatory considerations are also part of the discourse surrounding CAS No. 1383985-06-5. While the compound is not classified as hazardous, researchers adhere to green chemistry principles to minimize waste and energy consumption during its synthesis. Sustainable methodologies, such as catalytic bromination and solvent-free reactions, are increasingly explored to align with global ESG (Environmental, Social, and Governance) standards.

In summary, 6'-Bromo-4-hydroxyspiro[cyclohexane-1,2'-inden]-1'(3'H)-one (CAS No. 1383985-06-5) represents a compelling case study in modern chemistry. Its structural complexity, combined with broad applicability, positions it as a valuable asset in both academic and industrial research. As the scientific community continues to unravel its potential, this compound is poised to play a pivotal role in innovations across multiple domains.